Cas no 627086-17-3 (FURO[3,2-C]QUINOLINE, 4-CHLORO-)

• Product Name: FURO[3,2-C]QUINOLINE, 4-CHLORO-
• CAS No: 627086-17-3
• MF: C₁₁H₆ClNO
• MW: 203.624441623688
• MDL: MFCD18711502
• CID: 3436628
• PubChem ID: 11171710
• Update Time: 2025-05-20

FURO[3,2-C]QUINOLINE, 4-CHLORO- Chemical and Physical Properties

Names and Identifiers

• FURO[3,2-C]QUINOLINE, 4-CHLORO-
• 4-CHLOROFURO[3,2-C]QUINOLINE
• 627086-17-3
• MFCD18711502
• VZKATVWAQFVLLM-UHFFFAOYSA-N
• CAB08617
• CS-0197338
• SCHEMBL7262166
• BS-50801

• MDL： MFCD18711502
• Inchi： 1S/C11H6ClNO/c12-11-8-5-6-14-10(8)7-3-1-2-4-9(7)13-11/h1-6H
• InChI Key： VZKATVWAQFVLLM-UHFFFAOYSA-N
• SMILES： ClC1=C2C=COC2=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 203.0137915g/mol
• Monoisotopic Mass: 203.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

FURO[3,2-C]QUINOLINE, 4-CHLORO- Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Furanoquinolines

Additional information on FURO[3,2-C]QUINOLINE, 4-CHLORO-

Introduction to Furo[3,2-C]quinoline, 4-chloro (CAS No. 627086-17-3)

Furo[3,2-C]quinoline, 4-chloro (CAS No. 627086-17-3) is a highly significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to thefuroquinolineclass, which is known for its diverse biological activities and potential therapeutic applications. The presence of achlorosubstituent at the 4-position enhances its chemical reactivity and opens up numerous possibilities for structural modifications and functionalization.

TheCAS No. 627086-17-3 uniquely identifies this compound in scientific literature and databases, ensuring precise classification and retrieval of relevant information. Furo[3,2-C]quinoline, 4-chloro has been extensively studied for its pharmacological properties, particularly in the context ofantimicrobial,anticancer, andanti-inflammatorytreatments. Its unique structural framework, combining a furan ring fused with a quinoline core, contributes to its distinctive chemical and biological characteristics.

In recent years, there has been a surge in research focused on developing novel derivatives of furoquinolines due to their promising pharmacological profiles. The4-chlorosubstituent plays a crucial role in modulating the compound's interactions with biological targets, making it an attractive scaffold for drug design. Several studies have highlighted the compound's potential in inhibiting key enzymes and receptors involved in various diseases.

One of the most compelling aspects of Furo[3,2-C]quinoline, 4-chloro is its ability to act as a versatile intermediate in synthetic chemistry. Researchers have leveraged its reactivity to develop complex molecular architectures with enhanced biological activity. For instance, modifications at the4-chloroposition have led to the discovery of compounds with improved efficacy and reduced toxicity in preclinical studies.

The compound'sCAS No. 627086-17-3has facilitated its integration into various high-throughput screening campaigns aimed at identifying new drug candidates. Its structural features make it a valuable building block for libraries of compounds designed to target specific therapeutic areas. The growing body of literature underscores its importance as a pharmacophore in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of Furo[3,2-C]quinoline, 4-chloro by predicting its binding interactions with biological macromolecules. These insights have guided the rational design of derivatives with optimized pharmacokinetic properties. The integration of experimental data with computational modeling has provided a comprehensive understanding of how structural modifications influence biological activity.

Thefuroquinolinenucleus is particularly noteworthy for its ability to engage with diverse biological targets due to its aromatic system and functionalizable sites. The4-chlorosubstituent adds an additional layer of complexity, enabling fine-tuning of electronic properties and metabolic stability. This combination makes Furo[3,2-C]quinoline, 4-chloro a compelling candidate for further exploration in drug discovery.

In conclusion, Furo[3,2-C]quinoline, 4-chloro (CAS No. 627086-17-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications and derivatives, reinforcing its importance in the field of medicinal chemistry.